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Compound of Interest

Compound Name: C.I. Vat Yellow 2

Cat. No.: B1669114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data on the photophysical properties of C.I. Vat Yellow 2 is

limited in publicly available literature. This guide synthesizes available information on its

chemical nature, data from structurally similar anthraquinone vat dyes, and established

principles of dye photochemistry to provide a comprehensive overview. The experimental

protocols and potential applications are presented as representative methodologies and

exploratory concepts for this class of dyes.

Introduction
C.I. Vat Yellow 2 (CAS No. 129-09-9), a member of the anthraquinone dye class, is a synthetic

vat dye recognized for its vibrant yellow color.[1][2] Its core structure is based on

anthraquinone, and its chemical formula is C₂₈H₁₄N₂O₂S₂ with a molecular weight of 474.56

g/mol .[1][2] Vat dyes are characteristically insoluble in water and most common organic

solvents, a property that imparts excellent fastness when applied to textiles but also

complicates the study of their photophysical properties in solution.[1] This guide aims to provide

a detailed, albeit partially inferred, overview of the photophysical characteristics of Vat Yellow 2,

alongside relevant experimental methodologies and a discussion of its potential in biomedical

research.
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A foundational understanding of the basic properties of Vat Yellow 2 is crucial for interpreting its

photophysical behavior.

Property Value/Description Reference(s)

C.I. Name Vat Yellow 2

C.I. Number 67300

CAS Number 129-09-9

Molecular Formula C₂₈H₁₄N₂O₂S₂

Molecular Weight 474.56 g/mol

Appearance
Orange to yellow-brown

powder

Solubility

Insoluble in water and ethanol.

Turns yellow in concentrated

sulfuric acid.

Photophysical Properties
Direct quantitative photophysical data for Vat Yellow 2 is scarce. The following table

summarizes expected properties based on its chemical class (anthraquinone vat dyes) and

available qualitative descriptions.
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Parameter Estimated Value/Range Notes

Absorption Maximum (λmax) ~400 - 450 nm

Typical for yellow dyes,

corresponding to absorption in

the blue-violet region of the

visible spectrum. The exact

λmax is dependent on the

solvent or solid-state

environment.

Molar Extinction Coefficient (ε) High

Anthraquinone dyes are known

for their strong light absorption

capabilities.

Fluorescence Emission Weak or negligible

Many vat dyes, including those

based on anthraquinone,

exhibit low fluorescence

quantum yields. This is often

due to efficient intersystem

crossing to the triplet state.

Fluorescence Quantum Yield

(Φf)
Expected to be low

The energy absorbed by the

molecule is more likely to be

dissipated through non-

radiative pathways or result in

phosphorescence rather than

fluorescence.

Excited-State Lifetime (τ) Not reported

The lifetime of the excited state

is a critical parameter for

applications in

photosensitization but is

currently unknown for Vat

Yellow 2.

Photostability Generally high Vat dyes are known for their

excellent lightfastness,

suggesting high photostability.

However, some anthraquinone
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derivatives can undergo

photodegradation.

Experimental Protocols
The insolubility of Vat Yellow 2 necessitates specialized experimental protocols for the

determination of its photophysical properties.

Measurement of Absorption and Emission Spectra of
Insoluble Dyes
Objective: To determine the absorption and emission characteristics of Vat Yellow 2 in a solid or

dispersed state.

Methodology: Solid-State Spectroscopy

Sample Preparation:

Thin Film Deposition: A thin, uniform film of Vat Yellow 2 can be prepared on a quartz

substrate by vacuum deposition or by spin-coating a dispersion of the dye in a suitable

volatile solvent.

KBr Pellet: For absorption measurements using FT-IR and, in some cases, UV-Vis, a

potassium bromide (KBr) pellet can be prepared by mixing a small amount of the dye with

dry KBr powder and pressing it into a transparent disk.

Dispersion in a Non-Solvent: For qualitative measurements, a fine dispersion of the dye

can be created in a non-solvent like water with the aid of a surfactant and sonication. This

is less ideal due to light scattering effects.

Spectroscopic Measurement:

UV-Vis Spectroscopy: An integrating sphere attachment on a UV-Vis spectrophotometer is

recommended for thin film and dispersed samples to collect both transmitted and

scattered light, providing a more accurate absorption spectrum.
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Fluorescence Spectroscopy: A solid-state sample holder in a fluorometer is used. The

excitation and emission spectra are recorded. It is crucial to carefully position the sample

to minimize scattering artifacts.

Sample Preparation

Spectroscopic Measurement Data Output

Vat Yellow 2 Powder

Thin Film Deposition

KBr Pellet Preparation

Dispersion in Non-Solvent

UV-Vis Spectroscopy
(with Integrating Sphere)

Fluorescence Spectroscopy
(Solid-State Holder)

Absorption Spectrum (λmax)

Emission Spectrum

Click to download full resolution via product page

Workflow for Solid-State Spectroscopy.

Determination of Fluorescence Quantum Yield of
Insoluble Dyes
Objective: To quantify the efficiency of light emission after absorption for Vat Yellow 2.

Methodology: Integrating Sphere Method (Absolute Quantum Yield)

Instrumentation: A calibrated integrating sphere coupled to a spectrofluorometer is required.

Measurement Procedure:

A measurement of the excitation light profile is taken with the sample holder empty.

The solid sample (thin film or powder) is placed in the integrating sphere, and the

spectrum of the scattered excitation light is recorded. The difference between the two

measurements gives the amount of light absorbed by the sample.
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The emission spectrum of the sample is then recorded upon excitation at the desired

wavelength.

Calculation: The absolute fluorescence quantum yield is calculated as the ratio of the

number of emitted photons to the number of absorbed photons. This method is

advantageous for solid samples as it does not require a reference standard.

Experimental Setup

Measurement Steps

Data Analysis

Integrating Sphere with
Spectrofluorometer

1. Measure Excitation
Light (Empty Sphere)

3. Measure Emission
Spectrum

Solid Sample of
Vat Yellow 2

2. Measure Scattered
Light (with Sample)

Calculate Absorbed Photons
(Step 1 - Step 2)

Calculate Emitted Photons
(from Step 3)

Calculate Quantum Yield (Φf)
(Emitted / Absorbed)

Click to download full resolution via product page

Workflow for Absolute Quantum Yield Measurement.

Potential Applications in Biomedical Research
While Vat Yellow 2 is primarily used as an industrial dye, its anthraquinone core structure is

found in molecules with significant biomedical applications. This suggests potential, yet

unexplored, avenues for Vat Yellow 2 or its derivatives in drug development and as research

tools.
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Cellular Imaging
Some anthraquinone derivatives are known to be cell-permeable and can be used as

fluorescent stains for cellular compartments. The inherent fluorescence of Vat Yellow 2,

although potentially weak, could be exploited for cellular imaging. Modifications to its structure

could enhance its quantum yield and introduce targeting moieties for specific organelles.

Photodynamic Therapy (PDT)
PDT is a treatment modality that uses a photosensitizer, light, and oxygen to generate reactive

oxygen species (ROS) that kill cancer cells. Anthraquinone derivatives have been investigated

as photosensitizers. The expected low fluorescence quantum yield and efficient intersystem

crossing of Vat Yellow 2 are desirable properties for a photosensitizer. If the triplet state is

sufficiently long-lived and has the appropriate energy, it could efficiently transfer energy to

molecular oxygen to produce singlet oxygen. Further research would be required to assess the

photosensitizing potential of Vat Yellow 2 and to develop formulations that allow for its delivery

to target tissues.
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Proposed Mechanism for Vat Yellow 2 in PDT.

Conclusion
Vat Yellow 2 is an anthraquinone-based vat dye with robust physical properties, making it an

effective colorant. However, its photophysical characteristics are not well-documented, primarily
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due to its insolubility. Based on the properties of similar dyes, it is expected to have strong

absorption in the blue-violet region, weak fluorescence, and high photostability. The exploration

of its potential in biomedical fields, such as cellular imaging and photodynamic therapy,

represents an exciting frontier for future research, contingent on the development of suitable

delivery systems and a more detailed characterization of its excited-state properties. The

experimental protocols outlined in this guide provide a framework for undertaking such

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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